Cas no 35878-28-5 (cis-1,2-Cyclopentanedicarboxylic Anhydride)

Technical Introduction: cis-1,2-Cyclopentanedicarboxylic Anhydride cis-1,2-Cyclopentanedicarboxylic anhydride is a cyclic anhydride characterized by its five-membered ring structure and two adjacent carboxyl groups. This compound is valued for its reactivity as a bifunctional building block in organic synthesis, particularly in the preparation of polyesters, polyamides, and other polymeric materials. Its rigid cyclic framework contributes to enhanced thermal and mechanical properties in derived polymers. The anhydride functionality facilitates ring-opening reactions with nucleophiles, enabling efficient crosslinking or modification of polymer chains. Additionally, its stereochemistry can influence the stereoselectivity of downstream reactions. The compound is typically handled under anhydrous conditions to preserve its reactivity.
cis-1,2-Cyclopentanedicarboxylic Anhydride structure
35878-28-5 structure
Product Name:cis-1,2-Cyclopentanedicarboxylic Anhydride
CAS No:35878-28-5
MF:C7H8O3
MW:140.136622428894
MDL:MFCD08060139
CID:321699
PubChem ID:10920594
Update Time:2025-05-20

cis-1,2-Cyclopentanedicarboxylic Anhydride Chemical and Physical Properties

Names and Identifiers

    • cis-Tetrahydro-1H-cyclopenta[c]furan-1,3(3aH)-dione
    • 1H-Cyclopenta[c]furan-1,3(3aH)-dione,tetrahydro-, (3aR,6aS)-rel-
    • cis-1,2-Cyclopentanedicarboxylic anhydride
    • CYCLOPENTANE-1,2-DICARBOXYLIC ACID ANHYDRIDE
    • (3aS,6aR)-4,5,6,6a-tetrahydro-3aH-cyclopenta[c]furan-1,3-dione
    • cis-Cyclopentane-1,2-dicarboxylic acid anhydride
    • cis-1,2-Cyclopentanedicarboxylic anhydride, >=97.0% (GC)
    • AT11428
    • EN300-252405
    • A823016
    • FS-4035
    • cis-Cyclopentane-1,2-dicarboxylic anhydride
    • 1H-Cyclopenta[c]furan-1,3(3aH)-dione, tetrahydro-, (3aR,6aS)-rel-
    • Rac-(3ar,6as)-hexahydro-1h-cyclopenta[c]furan-1,3-dione, cis
    • NMSRALOLNIBERV-SYDPRGILSA-N
    • SCHEMBL4464324
    • cis-1,2-Cyclopentanedicarboxylicanhydride
    • (3aR,6aS)-4,5,6,6a-Tetrahydro-3aH-cyclopenta[c]furan-1,3-dione
    • AKOS006277883
    • CS-0215478
    • EINECS 252-773-0
    • (3aR,6aS)-hexahydro-1H-cyclopenta[c]furan-1,3-dione
    • MFCD01311171
    • cis-Tetrahydro-1H-cyclopenta(c)furan-1,3(4H)-dione
    • 35878-28-5
    • 1H-Cyclopenta[c]furan-1,3(3aH)-dione, tetrahydro-, cis- (ZCI)
    • rel-(3aR,6aS)-Tetrahydro-1H-cyclopenta[c]furan-1,3(3aH)-dione (ACI)
    • 1,2-cis-Cyclopentanedicarboxylic anhydride
    • NS00089103
    • (3AR,6AS)-TETRAHYDRO-3AH-CYCLOPENTA[C]FURAN-1,3-DIONE
    • cis-1,2-Cyclopentanedicarboxylic Anhydride
    • MDL: MFCD08060139
    • Inchi: 1S/C7H8O3/c8-6-4-2-1-3-5(4)7(9)10-6/h4-5H,1-3H2/t4-,5+
    • InChI Key: NMSRALOLNIBERV-SYDPRGILSA-N
    • SMILES: O1C([C@H]2CCC[C@H]2C1=O)=O

Computed Properties

  • Exact Mass: 140.04700
  • Monoisotopic Mass: 140.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 0.6

Experimental Properties

  • Density: 1.309±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 73-74 ºC
  • Boiling Point: 289.2°C at 760 mmHg
  • Flash Point: 140.4°C
  • Refractive Index: 1.555
  • Solubility: Almost insoluble (0.042 g/l) (25 º C),
  • PSA: 43.37000
  • LogP: 0.48610

cis-1,2-Cyclopentanedicarboxylic Anhydride Security Information

  • Symbol: GHS05
  • Signal Word:Danger
  • Hazard Statement: H315-H318
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 38-41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • Storage Condition:Sealed in dry,Store in freezer, under -20°C

cis-1,2-Cyclopentanedicarboxylic Anhydride Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

cis-1,2-Cyclopentanedicarboxylic Anhydride Pricemore >>

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cis-1,2-Cyclopentanedicarboxylic Anhydride Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetic anhydride
Reference
Reactivity patterns in the rhodium carbenoid induced tandem cyclization-cycloaddition reaction
Padwa, Albert; Hornbuckle, Susan F.; Fryxell, Glen E.; Stull, Paul D., Journal of Organic Chemistry, 1989, 54(4), 817-24

Production Method 2

Reaction Conditions
1.1 Reagents: Acetic anhydride ;  1.5 h, 120 °C
Reference
Preparation of Lactams from Cyclic Anhydrides via N-Carboxyanhydride Intermediates
Smith, Simon N. ; Connon, Stephen J., European Journal of Organic Chemistry, 2021, 2021(40), 5540-5544

Production Method 3

Reaction Conditions
1.1 Catalysts: Phosphorus(1+), triphenyl(P,P,P-triphenylphosphine imidato-κN)-, (T-4)-, azide (… ,  (-)-Chloro[[2,2′-[(1R,2R)-1,2-cyclohexanediylbis[(nitrilo-κN)methylidyne]]bis[4,… Solvents: Dichloromethane ;  30 min, rt
1.2 3 h, 3.5 MPa, rt → 80 °C
Reference
Catalytic Coupling of Cyclopentene Oxide and CO2 Utilizing Bifunctional (salen)Co(III) and (salen)Cr(III) Catalysts: Comparative Processes Involving Binary (salen)Cr(III) Analogs
Darensbourg, Donald J.; Chung, Wan-Chun; Wilson, Stephanie J., ACS Catalysis, 2013, 3(12), 3050-3057

Production Method 4

Reaction Conditions
1.1 Solvents: Acetic anhydride
Reference
Synthesis and neuroleptic activity of some trans-(2-aminomethyl)cyclopentyl aryl ketones
Caamano, Olga; Fernandez, Franco; Eirin, Ana; Uriarte, Eugenio; Calleja, Jose Maria; et al, European Journal of Medicinal Chemistry, 1987, 22(4), 311-17

Production Method 5

Reaction Conditions
1.1 Solvents: Acetic anhydride
Reference
Preparation and physical properties of sulfur compounds related to petroleum. V. cis- and trans-1-Thiahydrindan and -3-thiabicyclo[3.3.0]octane, and cis-2-thiabicyclo[3.3.0]octane
Birch, Stanley F.; Dean, Ronald A.; Hunter, Neville J.; Whitehead, Edmund V., Journal of Organic Chemistry, 1955, 20, 1178-90

Production Method 6

Reaction Conditions
1.1 Catalysts: 3-(Dimethylamino)-1-propanol ;  3 h, 1 MPa, 120 °C
Reference
The unprecedented catalytic activity of alkanolamine CO2 scrubbers in the cycloaddition of CO2 and oxiranes: a DFT endorsed study
Roshan, Kuruppathparambil Roshith; Kim, Bo Mi; Kathalikkattil, Amal Cherian; Tharun, Jose; Won, Yong Son; et al, Chemical Communications (Cambridge, 2014, 50(89), 13664-13667

Production Method 7

Reaction Conditions
Reference
Product class 4: carboxylic acid anhydrides and their sulfur, selenium, and tellurium derivatives
Keller, P. A., Science of Synthesis, 2006, 20, 617-641

cis-1,2-Cyclopentanedicarboxylic Anhydride Raw materials

cis-1,2-Cyclopentanedicarboxylic Anhydride Preparation Products

Additional information on cis-1,2-Cyclopentanedicarboxylic Anhydride

cis-1,2-Cyclopentanedicarboxylic Anhydride: A Comprehensive Overview

cis-1,2-Cyclopentanedicarboxylic Anhydride, also known by its CAS number 35878-28-5, is a cyclic dicarboxylic anhydride that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which consists of a cyclopentane ring fused with a five-membered anhydride ring. The cis configuration of the molecule plays a crucial role in its reactivity and application potential.

The synthesis of cis-1,2-Cyclopentanedicarboxylic Anhydride typically involves the dehydration of cis-1,2-cyclopentanedicarboxylic acid under controlled thermal conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. This compound is widely used as an intermediate in the production of various polymers, including polyesters and polyamides, due to its ability to form strong intermolecular bonds.

One of the most notable applications of cis-1,2-Cyclopentanedicarboxylic Anhydride is in the development of high-performance thermoplastics. Researchers have demonstrated that incorporating this anhydride into polymer matrices significantly improves thermal stability and mechanical strength. For instance, a study published in 2023 highlighted its use in creating bio-based polymers that exhibit exceptional resistance to environmental degradation.

In addition to its role in polymer science, cis-1,2-Cyclopentanedicarboxylic Anhydride has found applications in drug delivery systems. Its ability to form stable ester linkages makes it an ideal candidate for encapsulating sensitive pharmaceutical compounds. Recent studies have explored its use in designing controlled-release drug carriers that maintain efficacy while minimizing side effects.

The chemical properties of cis-1,2-Cyclopentanedicarboxylic Anhydride are heavily influenced by its cyclic structure. The anhydride group is highly reactive, making it susceptible to nucleophilic attack. This reactivity is exploited in various organic transformations, such as the formation of esters and amides. The cis configuration ensures a more predictable reaction pathway compared to its trans counterpart.

From a sustainability perspective, the use of cis-1,2-Cyclopentanedicarboxylic Anhydride aligns with growing industry trends toward eco-friendly materials. Its bio-based origin and potential for recyclability make it a promising alternative to traditional petrochemical-derived products. Ongoing research focuses on optimizing its production processes to further reduce environmental impact.

In conclusion, cis-1,2-Cyclopentanedicarboxylic Anhydride (CAS No: 35878-28-5) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and adaptability continue to drive innovation in materials science and pharmaceuticals. As research progresses, this compound is expected to play an even more pivotal role in shaping sustainable and efficient industrial solutions.

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